Cas no 2034577-01-8 (3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile)

• Product Name: 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile
• CAS No: 2034577-01-8
• MF: C₁₃H₁₄N₆O₃S
• MW: 334.3537
• CID: 5353490
• Update Time: 2025-06-09

3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C13H14N6O3S/c1-18-8-12(17-9-18)23(20,21)19-5-2-10(7-19)22-13-11(6-14)15-3-4-16-13/h3-4,8-10H,2,5,7H2,1H3
• InChI Key： FNSAOLZEZOPABI-UHFFFAOYSA-N
• SMILES： S(C1=C([H])N(C([H])([H])[H])C([H])=N1)(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 570
• XLogP3: -0.4
• Topological Polar Surface Area: 122

Additional information on 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile

Comprehensive Overview of 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2034577-01-8)

The compound 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2034577-01-8) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a pyrazine core linked to a pyrrolidine moiety via an ether bond, and further functionalized with a sulfonyl group and a nitrile, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a modulator of biological pathways relevant to oncology and inflammation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted therapies with fewer side effects. 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile aligns with this trend, as its structural complexity allows for high specificity in binding to protein targets. The presence of the imidazole ring, a common pharmacophore in FDA-approved drugs, further enhances its drug-like properties. This compound is often discussed in the context of fragment-based drug design and structure-activity relationship (SAR) studies, which are hot topics in modern drug development.

From a synthetic chemistry perspective, the preparation of 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile involves multi-step organic transformations, including sulfonylation, etherification, and cyanation. These reactions require careful optimization to achieve high yields and purity, making the compound a subject of interest in process chemistry and scale-up discussions. Its CAS No. 2034577-01-8 serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews for researchers.

The pharmacological potential of 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile is underscored by its resemblance to known bioactive molecules. For instance, the pyrazine-2-carbonitrile scaffold is found in several kinase inhibitors, while the pyrrolidine ring is a staple in CNS-active compounds. This duality positions the molecule as a versatile tool for probing diverse biological targets. Current research trends also highlight its utility in PROTAC (proteolysis-targeting chimera) technology, where it could serve as a warhead to degrade disease-causing proteins.

In the context of AI-driven drug discovery, 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile exemplifies the type of complex structures that machine learning models are trained to optimize. Computational chemists frequently search for such compounds to validate molecular docking algorithms or QSAR (quantitative structure-activity relationship) predictions. Its drug-likeness metrics, such as Lipinski’s Rule of Five compliance, further contribute to its appeal in virtual screening campaigns.

Environmental and regulatory considerations are also pertinent when discussing CAS No. 2034577-01-8. While the compound is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the broader pharmaceutical industry’s shift toward sustainable manufacturing, a topic frequently searched by professionals in the field.

In summary, 3-({1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrazine-2-carbonitrile represents a compelling case study in contemporary drug discovery. Its structural features, synthetic challenges, and therapeutic potential make it a subject of ongoing research, particularly in areas like precision medicine and targeted protein degradation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial settings.